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Compound of Interest

Compound Name: ML367

Cat. No.: B609157

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML367 is a potent small molecule inhibitor of ATPase family AAA domain-containing protein 5
(ATADDb) stabilization.[1][2] It functions by blocking DNA repair pathways, making it a valuable
tool for research in oncology and DNA damage response.[3][4][5] Accurate and consistent
experimental results hinge on the proper preparation and storage of ML367 stock solutions.
These protocols provide detailed guidelines to ensure the stability and reliability of ML367 for in
vitro and cell-based assays.

Chemical and Physical Properties

A foundational understanding of ML367's properties is essential for accurate stock solution
preparation. Key quantitative data are summarized below.

Property Value Source(s)
Molecular Formula C19H12F2Na4 [1]
Molecular Weight 334.32 g/mol

Appearance Solid Powder [6]

CAS Number 381168-77-0 [7]
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Solubility

ML367 exhibits high solubility in dimethyl sulfoxide (DMSO) but is poorly soluble in aqueous
solutions and ethanol.[5] Fresh, anhydrous DMSO is highly recommended for optimal solubility.

[5]

Solvent Solubility Notes Source(s)

Various suppliers
=67 mg/mL (= 200
DMSO report values up to [11[5]1I8]

mM)
125 mg/mL.

Not a recommended
Ethanol Insoluble solvent for primary [5]

stock solutions.

Not a recommended
Water Insoluble solvent for primary [5]

stock solutions.

] Direct dissolution is
Culture Media Poorly soluble )
not advised.

Recommended Protocols for Stock Solution
Preparation

This section details the step-by-step protocol for preparing a 10 mM stock solution of ML367 in
DMSO. This concentration is suitable for subsequent dilution to typical working concentrations
(e.g., 0-40 pM) for cell-based assays.[1][2]

Materials:
e ML367 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile, conical-bottom polypropylene or glass vials
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o Calibrated analytical balance

» Vortex mixer

o Pipettes

Protocol: Preparing a 10 mM ML367 Stock Solution

» Pre-Weighing Preparation: Before opening, bring the vial of ML367 powder to room
temperature for at least 15-20 minutes to prevent condensation.

» Weighing ML367: Carefully weigh out the desired amount of ML367 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out
3.34 mg of ML367.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 334.32 g/mol = 0.00334 g = 3.34 mg

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
ML367 powder. To make a 10 mM stock from 3.34 mg of ML367, add 1.0 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution against a light source to ensure no
particulates are visible. Gentle warming in a water bath (37°C) for 5-10 minutes can aid
dissolution if needed.

o Ready for Use: The stock solution is now ready for use or for aliquoting and storage.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM ML367 stock solution.
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Storage and Stability

Proper storage is critical to maintain the chemical integrity and activity of ML367. It is strongly
recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw
cycles, which can degrade the compound.[5][9]

Storage Recommendations for ML367

Form Temperature Duration Notes Source(s)
Keep tightly
sealed in a cool,

Powder -20°C Up to 3 years [1]61[8]
dry, well-

ventilated area.

For shorter-term

4°C Up to 2 years [1]8]
storage.
Recommended
6 months - 2 for long-term
In DMSO -80°C [11[]
years storage of
aliquots.
Suitable for
-20°C 1 month - 1 year intermediate- [519]

term storage.

Note: The reported stability of solutions varies between suppliers. For critical experiments, it is
advisable to use solutions stored at -80°C for no longer than 6 months.

ML367 Mechanism of Action

ML367 inhibits the stabilization of ATADS5, a protein involved in the DNA damage response.[3]
[4] By preventing the damage-induced increase in ATAD5S protein levels, ML367 disrupts
downstream DNA repair processes, including RPA32 and CHK1 phosphorylation.[1][5] This can
sensitize cancer cells to DNA damaging agents, particularly those with deficiencies in other
repair pathways like the PARP1-dependent pathway.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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